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[1] RORyt governs the plasticity of Th17 memory cells and suppresses the development of Thl-like cells (2024-03-21) The transcription factor RORy1
role in the maintenance of Th17 cell memory and plasticity remains poorly understood. Here, we show that RORyt is required for the maintenance of
Rorc in Th17 memory cells led to a rapid loss of these cells and their conversion into Th1-like cells. ... (2024-03-21) The transcription factor RORyt is
role in the maintenance of Th17 cell memory and plasticity remains poorly understood. Here, we show that RORyt is required for the maintenance of
Rorc in Th17 memory cells led to a rapid loss of these cells and their conversion into Thl-like cells. Mechanistically, RORyt directly binds to and activ
it suppresses the expression of the Thl-associated transcription factor T-bet. ... (2024-03-21) These findings demonstrate that RORyt is a key regulat
they have important implications for the development of novel therapies for Th17-mediated autoimmune diseases. ... (2024-03-21) Mechanistically, R
promoter and 1123r promoter, and it suppresses the expression of the Thl-associated transcription factor T-bet. Deletion of T-bet in RORyt-deficient Tl
phenotype. ... (2024-03-21) RORyt governs the plasticity of Th17 memory cells and suppresses the development of Th1-like cells. 2

[3] RORyt controls the development of GPR65-dependent gut-resident Th17 cells (2024-09-02) Th17 cells are a subset of T helper cells that play a ci
The transcription factor RORyt is the master regulator of Th17 cell differentiation. However, the molecular mechanisms that control the development «
Here, we show that G protein-coupled receptor 65 (GPR65) is a key regulator of gut-resident Th17 cell development. ... (2024-09-02) Mechanistically
expression of RORyt and the Th17 cell-associated cytokine IL-17A. We also show that RORyt directly binds to the Gpr65 promoter and activates its t
identify a novel GPR65-RORYyt axis that controls the development of gut-resident Th17 cells and may have implications for the treatment of inflammat
that GPR65 is highly expressed on gut-resident Th17 cells and that GPR65-deficient mice have a severe defect in the development of these cells. ...
GPR65-dependent gut-resident Th17 cells. 4

[5] RORyt Reporter Mice Enable Flow Cytometric Sorting of IL-17-Producing T Cells (2011-09-22) In this article, we describe the generation of Rorc(y
protein (GFP) is expressed under the control of the Rorc(yt) promoter. In these mice, GFP expression faithfully recapitulates RORyt expression. We <
IFN-y or IL-4, upon polyclonal stimulation. We also show that Rorc(yt)-Gfp TG mice can be used to track Th17 cells in vivo in a model of experimenta
represent a valuable tool for the study of Th17 cell biology. ... (2011-09-22) RORyt Reporter Mice Enable Flow Cytometric Sorting of IL-17-Producing
RORVyt is a key regulator of Th17 cell differentiation. However, the lack of a reliable method for the identification and isolation of these cells has hamp
generation of Rorc(yt)-Gfp TG mice, in which the green fluorescent protein (GFP) is expressed under the control of the Rorc(yt) promoter. ... (2011-0¢
recapitulates RORyt expression. We show that GFP+ T cells produce IL-17, but not IFN-y or IL-4, upon polyclonal stimulation. We also show that Ror
cells in vivo in a model of experimental autoimmune encephalomyelitis. ... (2011-09-22) These mice represent a valuable tool for the study of Th17 ce

[7] RORYy regulates the functions of Th17 cells and the pathogenesis of experimental autoimmune encephalomyelitis (2010-02-15) The transcription f.
differentiation. However, its role in the pathogenesis of autoimmune diseases is not fully understood. Here, we show that RORYy is required for the de
encephalomyelitis (EAE), a mouse model of multiple sclerosis. ... (2010-02-15) We found that RORy-deficient mice were resistant to EAE and had a 1
the central nervous system. ... (2010-02-15) These findings demonstrate that RORYy is a critical regulator of Th17 cell-mediated autoimmunity and sug
therapeutic strategy for the treatment of multiple sclerosis. ... (2010-02-15) RORYy regulates the functions of Th17 cells and the pathogenesis of exper
02-15) Furthermore, we found that treatment with a RORYy inhibitor ameliorated EAE in wild-type mice. 8 JTE-151 and RORy Knockout Models: A Col
Research

A head-to-head comparison of a novel RORy antagonist, JTE-151, with RORy knockout models reveals parallel effects on Th17 cell-mediated immur
151 as a potential therapeutic agent for autoimmune diseases. This guide delves into the experimental data, offering researchers a comprehensive o
underlying mechanisms.
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Retinoid-related orphan receptor gamma t (RORyt) has emerged as a key therapeutic target for a spectrum of autoimmune diseases due to its critica
(Th17) cell differentiation.[9][10][11][12] Th17 cells are pivotal in the inflammatory cascade, primarily through their production of pro-inflammatory cytc
guide provides a comparative analysis of two key research tools used to probe the function of RORyt: the pharmacological inhibitor JTE-151 and gen

JTE-151 is a novel, orally available RORy antagonist that has demonstrated high selectivity and potent inhibition of RORYy transcriptional activity in ht
mechanism of action involves dissociating co-activator peptides and recruiting co-repressor peptides to the RORy ligand-binding domain.[9][14] In co
the Rorc gene genetically deleted, provide a model of complete RORy deficiency.[15] While invaluable for understanding the fundamental roles of RC
developmental abnormalities, including the absence of secondary lymphoid organs and dysregulation of T-cell development, which can complicate th
of adult immune responses.[15] Notably, both embryonic and adult-induced RORy knockout mice have been shown to develop T-cell lymphoma, raisi
inhibition.[15]

Comparative Efficacy in Preclinical Models

JTE-151 has shown significant promise in various preclinical models of autoimmune diseases, mirroring the phenotypes observed in RORy knockout
comparative findings.

ble 1: . i | ~ell Diff L | .

Feature JTE-151 RORy Knockout Models Refer(
. o Suppresses differentiation of naive CD4+ T cells Significantly compromised Th17 differentiation
Th17 Differentiation . [9][14]
into Th17 cells. program.
. Inhibits IL-17 production from activated helper T Lack of tissue-infiltrating proinflammatory Th17
IL-17 Production " " [9][14]
cells. cells.

o Does not affect differentiation into other CD4+ T L .
Specificity Primarily affects Th17 lineage. [o112]|
cell subsets (e.g., Thl, Th2).

ble 2: In Vivo Effi : : : el

Model JTE-151 RORYy Knockout Models Refer¢

. Ameliorates severity of arthritis, reduces hindpaw . . .
Collagen-Induced Arthritis (CIA) . . Protected from induced autoimmune disease. [9]
swelling and bone destruction.

Experimental Autoimmune Encephalomyelitis Decreases clinical score (severity of paralysis) Resistant to EAE with a marked reduction in Th17 (73]
(EAE) and suppresses IL-17 levels. cells in the central nervous system.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway targeted by JTE-151 and a typical experimental workflow for evaluating its efficacy.
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Caption: RORyt signaling pathway and the inhibitory action of JTE-151.
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Caption: General experimental workflow for in vivo evaluation of JTE-151.

Experimental Protocols
In Vitro Th17 Differentiation Assay

« Cell Isolation: Naive CD4+ T cells are isolated from the spleens of mice using magnetic-activated cell sorting (MACS).

o Cell Culture: Cells are cultured in the presence of anti-CD3 and anti-CD28 antibodies to stimulate T-cell activation.

e Th17 Polarizing Conditions: The culture medium is supplemented with a cocktail of cytokines, including IL-6 and TGF-B, to induce differentiation int
» JTE-151 Treatment: JTE-151 is added to the culture medium at various concentrations.

« Analysis: After a defined incubation period, the percentage of IL-17-producing cells is determined by intracellular cytokine staining and flow cytome
secreted IL-17 levels by ELISA.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12385005?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Collagen-Induced Arthritis (CIA) Model in Mice

« Immunization: Mice are immunized with an emulsion of bovine type Il collagen and complete Freund's adjuvant. A booster immunization is given 21
« JTE-151 Administration: Oral administration of JTE-151 or vehicle is initiated either prophylactically (before disease onset) or therapeutically (after
» Clinical Assessment: The severity of arthritis is monitored by visually scoring the degree of paw swelling and inflammation.

» Histopathological Analysis: At the end of the study, joints are collected for histological examination to assess inflammation, cartilage damage, and k
« Biomarker Analysis: Synovial tissues can be analyzed for the expression of Thl17-related genes, such as l117a, Rorc, and Ccr6, by quantitative PCI

Conclusion

The pharmacological effects of JTE-151 in suppressing Th17 cell differentiation and function, as well as its efficacy in preclinical models of autoimmu
observed in RORYy knockout mice. This strong correlation validates the on-target activity of JTE-151 and supports its continued development as a pra
autoimmune disorders. The use of a selective inhibitor like JTE-151 offers the advantage of interrogating RORyt function in a mature immune system
abnormalities and potential safety liabilities associated with genetic knockout models. Future research will likely focus on the long-term safety and effi
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/39675971/
https://clinicaltrials.gov/study/NCT00481637
https://synapse.patsnap.com/article/what-are-rorCEB3t-agonists-and-how-do-they-work
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG713T5X-X9k7kY4_7366l0--1
https://huhlab.med.harvard.edu/research/%20Dissecting%20the%20roles%20of%20ROR%CE%B3t%20in%20human%20Th17%20cells
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG713T5X-X9k7kY4_7366l0--2
https://www.pnas.org/doi/10.1073/pnas.1413687112
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG713T5X-X9k7kY4_7366l0--3#%23
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://www.jstage.jst.go.jp/article/bpb/47/12/47_b24-00490/_html/-char/en
https://pubmed.ncbi.nlm.nih.gov/27491564/
https://www.jax.org/strain/007571
https://www.researchgate.net/publication/305819830_Retinoid-related_orphan_receptor_g_RORg_adult_induced_knockout_mice_develop_lymphoblastic_lymphoma
https://rupress.org/jem/article/208/11/2321/40959/The-Th17-immune-response-is-controlled-by-the-Rel
https://www.jstage.jst.go.jp/article/bpb/48/7/48_b25-00249/_html/-char/en
https://www.benchchem.com/product/b12385005#cross-validation-of-jte-151-results-with-ror-knockout-models
https://www.benchchem.com/product/b12385005#cross-validation-of-jte-151-results-with-ror-knockout-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenChChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12385005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

